Cas no 821789-55-3 (1-Propanone, 1-(5-bromo-2-thienyl)-2-hydroxy-2-methyl-)

• Product Name: 1-Propanone, 1-(5-bromo-2-thienyl)-2-hydroxy-2-methyl-
• CAS No: 821789-55-3
• MF: C₈H₉BrO₂S
• MW: 249.124860525131
• CID: 696701
• PubChem ID: 10243767
• Update Time: 2025-04-19

1-Propanone, 1-(5-bromo-2-thienyl)-2-hydroxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(5-bromo-2-thienyl)-2-hydroxy-2-methyl-
• 1-(5-bromothiophen-2-yl)-2-hydroxy-2-methylpropan-1-one
• 821789-55-3
• SCHEMBL5469523
• NDJOUMJHWPEKBY-UHFFFAOYSA-N
• DTXSID40437255

• Inchi： 1S/C8H9BrO2S/c1-8(2,11)7(10)5-3-4-6(9)12-5/h3-4,11H,1-2H3
• InChI Key： NDJOUMJHWPEKBY-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C(C)(C)O)=O)S1

Computed Properties

• Exact Mass: 247.95066g/mol
• Monoisotopic Mass: 247.95066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 65.5Ų